Cas no 932875-81-5 (4-Benzyl-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Benzyl-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 932875-81-5
• MF: C₁₆H₂₂N₄O₂S₂
• MW: 366.501480579376
• MDL: MFCD08569923
• CID: 3150052
• PubChem ID: 17126953
• Update Time: 2025-05-19

4-Benzyl-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol
• AKOS017258923
• 5-[1-(Ethylsulfonyl)-3-piperidinyl]-2,4-dihydro-4-(phenylmethyl)-3H-1,2,4-triazole-3-thione
• DTXSID901120612
• STK482479
• CS-0321747
• MFCD08569923
• H22950
• BBL017788
• AKOS003398287
• VS-06492
• 4-benzyl-5-[1-(ethanesulfonyl)piperidin-3-yl]-4H-1,2,4-triazole-3-thiol
• 932875-81-5
• 4-benzyl-5-[1-(ethylsulfonyl)piperidin-3-yl]-4H-1,2,4-triazole-3-thiol
• ALBB-003588
• 4-benzyl-3-(1-ethylsulfonylpiperidin-3-yl)-1H-1,2,4-triazole-5-thione

• MDL： MFCD08569923
• Inchi： 1S/C16H22N4O2S2/c1-2-24(21,22)19-10-6-9-14(12-19)15-17-18-16(23)20(15)11-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3,(H,18,23)
• InChI Key： HHZWFZCMXYNTLU-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCC(C2=NNC(N2CC2C=CC=CC=2)=S)C1)(=O)=O

Computed Properties

• Exact Mass: 366.11841830Da
• Monoisotopic Mass: 366.11841830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Benzyl-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Benzyl-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 932875-81-5)

The compound 4-Benzyl-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 932875-81-5) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with a benzyl group, a piperidine ring, and a thiol functional group. This unique structure positions it as a promising candidate in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential applications due to the presence of the ethylsulfonyl moiety, which enhances solubility and bioavailability, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in pharmaceutical applications. The 4H-1,2,4-triazole-3-thiol moiety, in particular, has garnered attention for its role in modulating biological activity. This compound's piperidin-3-yl substitution further expands its utility, as piperidine rings are commonly found in FDA-approved drugs. The integration of these structural features makes CAS 932875-81-5 a subject of intense study in academic and industrial research.

From a synthetic perspective, the preparation of 4-Benzyl-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol involves multi-step organic transformations, including cyclization and sulfonylation reactions. The ethylsulfonyl group is introduced to improve metabolic stability, a critical factor in drug development. Researchers are also exploring its potential as a kinase inhibitor, given the triazole's ability to interact with ATP-binding sites in enzymes. This aligns with current trends in targeting signal transduction pathways for treating various diseases.

The pharmacological profile of this compound is under investigation, with preliminary studies suggesting activity against inflammatory mediators. Its thiol group may contribute to antioxidant properties, a hot topic in aging-related research. Additionally, the benzyl substituent could influence receptor binding affinity, making it relevant to central nervous system (CNS) drug design. These attributes have sparked discussions in online forums and scientific communities, where queries about triazole-based therapeutics and sulfonamide derivatives are increasingly common.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS 932875-81-5 using environmentally benign catalysts. This reflects broader industry shifts toward sustainable practices, a frequently searched topic among chemists. The compound's molecular weight and logP value also make it suitable for computational drug design, another area gaining traction in AI-assisted research. As such, it represents a convergence of traditional medicinal chemistry and cutting-edge technologies.

Analytical characterization of 4-Benzyl-5-(1-(ethylsulfonyl)piperidin-3-yl)-4H-1,2,4-triazole-3-thiol typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a crucial consideration for preclinical studies. The compound's stability under various pH conditions is also being evaluated, addressing another frequently asked question in pharmaceutical development circles.

Looking ahead, derivatives of this triazole-thiol scaffold may find applications beyond human health, including agrochemical research and material science. Its structural flexibility allows for diverse modifications, keeping it at the forefront of structure-activity relationship (SAR) studies. With patent landscapes evolving rapidly around heterocyclic compounds, CAS 932875-81-5 continues to attract attention from both academia and industry innovators seeking next-generation bioactive molecules.